4-{(1E)-N-[4-(9H-Fluoren-9-yl)piperazin-4-ium-1-yl]ethanimidoyl}-2-methoxyphenolate
4-{(1E)-N-[4-(9H-Fluoren-9-yl)piperazin-4-ium-1-yl]ethanimidoyl}-2-methoxyphenolate
Brand Name:
Vulcanchem
CAS No.:
380454-56-8
VCID:
VC0381606
InChI:
InChI=1S/C26H27N3O2/c1-18(19-11-12-24(30)25(17-19)31-2)27-29-15-13-28(14-16-29)26-22-9-5-3-7-20(22)21-8-4-6-10-23(21)26/h3-12,17,26,30H,13-16H2,1-2H3/b27-18+
SMILES:
CC(=NN1CC[NH+](CC1)C2C3=CC=CC=C3C4=CC=CC=C24)C5=CC(=C(C=C5)[O-])OC
Molecular Formula:
C26H27N3O2
Molecular Weight:
413.5g/mol
4-{(1E)-N-[4-(9H-Fluoren-9-yl)piperazin-4-ium-1-yl]ethanimidoyl}-2-methoxyphenolate
CAS No.: 380454-56-8
Main Products
VCID: VC0381606
Molecular Formula: C26H27N3O2
Molecular Weight: 413.5g/mol
![4-{(1E)-N-[4-(9H-Fluoren-9-yl)piperazin-4-ium-1-yl]ethanimidoyl}-2-methoxyphenolate - 380454-56-8](/images/no_structure.jpg)
| CAS No. | 380454-56-8 |
|---|---|
| Product Name | 4-{(1E)-N-[4-(9H-Fluoren-9-yl)piperazin-4-ium-1-yl]ethanimidoyl}-2-methoxyphenolate |
| Molecular Formula | C26H27N3O2 |
| Molecular Weight | 413.5g/mol |
| IUPAC Name | 4-[(E)-N-[4-(9H-fluoren-9-yl)piperazin-4-ium-1-yl]-C-methylcarbonimidoyl]-2-methoxyphenolate |
| Standard InChI | InChI=1S/C26H27N3O2/c1-18(19-11-12-24(30)25(17-19)31-2)27-29-15-13-28(14-16-29)26-22-9-5-3-7-20(22)21-8-4-6-10-23(21)26/h3-12,17,26,30H,13-16H2,1-2H3/b27-18+ |
| Standard InChIKey | IHKDGFYSSHDAPR-OVVQPSECSA-N |
| Isomeric SMILES | C/C(=N\N1CC[NH+](CC1)C2C3=CC=CC=C3C4=CC=CC=C24)/C5=CC(=C(C=C5)[O-])OC |
| SMILES | CC(=NN1CC[NH+](CC1)C2C3=CC=CC=C3C4=CC=CC=C24)C5=CC(=C(C=C5)[O-])OC |
| Canonical SMILES | CC(=NN1CC[NH+](CC1)C2C3=CC=CC=C3C4=CC=CC=C24)C5=CC(=C(C=C5)[O-])OC |
| PubChem Compound | 9640366 |
| Last Modified | Nov 11 2021 |
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